N-(1,3-benzodioxol-5-yl)-2-(4-chlorophenyl)-1,3-thiazole-4-carboxamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-(4-chlorophenyl)-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C17H11ClN2O3S/c18-11-3-1-10(2-4-11)17-20-13(8-24-17)16(21)19-12-5-6-14-15(7-12)23-9-22-14/h1-8H,9H2,(H,19,21)
• InChI Key: JSGWHTUJPPNRGB-UHFFFAOYSA-N
• Canonical SMILES: C1OC2=C(O1)C=C(C=C2)NC(=O)C3=CSC(=N3)C4=CC=C(C=C4)Cl
• Molecular Formula: C17H11ClN2O3S
• Molecular Weight: 358.8 g/mol

Description

N-(1,3-benzodioxol-5-yl)-2-(4-chlorophenyl)-1,3-thiazole-4-carboxamide, also known as BCTC, is a compound that has been extensively studied for its potential use in pain management. This compound belongs to the class of compounds known as transient receptor potential (TRP) channel antagonists. TRP channels are involved in the perception of pain, temperature, and pressure. BCTC has been shown to inhibit the activity of TRP channels, which may make it a promising candidate for the development of new pain management drugs.

Mechanism of Action

N-(1,3-benzodioxol-5-yl)-2-(4-chlorophenyl)-1,3-thiazole-4-carboxamide inhibits the activity of TRP channels, which are involved in the perception of pain, temperature, and pressure. Specifically, N-(1,3-benzodioxol-5-yl)-2-(4-chlorophenyl)-1,3-thiazole-4-carboxamide inhibits the activity of TRPA1 and TRPV1 channels, which are involved in the perception of cold and heat, respectively. Inhibiting the activity of these channels may reduce the perception of pain.
Biochemical and Physiological Effects:
N-(1,3-benzodioxol-5-yl)-2-(4-chlorophenyl)-1,3-thiazole-4-carboxamide has been shown to have anti-inflammatory properties, which may make it a promising candidate for the treatment of inflammatory pain. Additionally, N-(1,3-benzodioxol-5-yl)-2-(4-chlorophenyl)-1,3-thiazole-4-carboxamide has been shown to reduce the release of pro-inflammatory cytokines, which are involved in the inflammatory response. N-(1,3-benzodioxol-5-yl)-2-(4-chlorophenyl)-1,3-thiazole-4-carboxamide has also been shown to reduce the activity of mast cells, which are involved in the allergic response.

Advantages and Limitations for Lab Experiments

One advantage of using N-(1,3-benzodioxol-5-yl)-2-(4-chlorophenyl)-1,3-thiazole-4-carboxamide in lab experiments is that it has been extensively studied and its mechanism of action is well understood. Additionally, N-(1,3-benzodioxol-5-yl)-2-(4-chlorophenyl)-1,3-thiazole-4-carboxamide has been shown to be effective in reducing pain in animal models of inflammatory and neuropathic pain. However, one limitation of using N-(1,3-benzodioxol-5-yl)-2-(4-chlorophenyl)-1,3-thiazole-4-carboxamide in lab experiments is that it may have off-target effects, which could complicate the interpretation of results.

Future Directions

There are several future directions for research on N-(1,3-benzodioxol-5-yl)-2-(4-chlorophenyl)-1,3-thiazole-4-carboxamide. One area of research could be to develop more specific TRP channel antagonists that do not have off-target effects. Additionally, further research could be done to understand the anti-inflammatory properties of N-(1,3-benzodioxol-5-yl)-2-(4-chlorophenyl)-1,3-thiazole-4-carboxamide and its potential use in the treatment of inflammatory pain. Finally, more research could be done to understand the long-term effects of N-(1,3-benzodioxol-5-yl)-2-(4-chlorophenyl)-1,3-thiazole-4-carboxamide on the nervous system and other organ systems.

Synthesis Methods

The synthesis of N-(1,3-benzodioxol-5-yl)-2-(4-chlorophenyl)-1,3-thiazole-4-carboxamide involves a multi-step process that includes the reaction of 2-aminothiophenol with ethyl bromoacetate to form ethyl 2-(thiazol-2-ylthio)acetate. This intermediate product is then reacted with 3,4-methylenedioxybenzaldehyde in the presence of potassium carbonate to form the benzodioxole ring. The final step involves the reaction of the benzodioxole intermediate with 4-chloroaniline to form N-(1,3-benzodioxol-5-yl)-2-(4-chlorophenyl)-1,3-thiazole-4-carboxamide.

Scientific Research Applications

N-(1,3-benzodioxol-5-yl)-2-(4-chlorophenyl)-1,3-thiazole-4-carboxamide has been extensively studied for its potential use in pain management. TRP channels are involved in the perception of pain, and inhibiting their activity may provide a new avenue for the development of pain management drugs. N-(1,3-benzodioxol-5-yl)-2-(4-chlorophenyl)-1,3-thiazole-4-carboxamide has been shown to be effective in reducing pain in animal models of inflammatory and neuropathic pain. Additionally, N-(1,3-benzodioxol-5-yl)-2-(4-chlorophenyl)-1,3-thiazole-4-carboxamide has been shown to have anti-inflammatory properties, which may make it a promising candidate for the treatment of inflammatory pain.